Cas no 5467-28-7 (1-o,1-o-ditert-butyl 2-o,3-o-diethyl Propane-1,1,2,3-tetracarboxylate)

1-o,1-o-ditert-butyl 2-o,3-o-diethyl Propane-1,1,2,3-tetracarboxylate structure
5467-28-7 structure
Product Name:1-o,1-o-ditert-butyl 2-o,3-o-diethyl Propane-1,1,2,3-tetracarboxylate
CAS No:5467-28-7
MF:C19H32O8
MW:388.452587127686
CID:942484
PubChem ID:231646
Update Time:2025-04-19

1-o,1-o-ditert-butyl 2-o,3-o-diethyl Propane-1,1,2,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-o,1-o-ditert-butyl 2-o,3-o-diethyl Propane-1,1,2,3-tetracarboxylate
    • NSC28110
    • NSC-28110
    • 5467-28-7
    • Inchi: 1S/C19H32O8/c1-9-24-13(20)11-12(15(21)25-10-2)14(16(22)26-18(3,4)5)17(23)27-19(6,7)8/h12,14H,9-11H2,1-8H3
    • InChI Key: SAGNCZZFOBVZCS-UHFFFAOYSA-N
    • SMILES: O(C(C(C(=O)OC(C)(C)C)C(C(=O)OCC)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 388.20976
  • Monoisotopic Mass: 388.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 14
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.088
  • Boiling Point: 430.7°C at 760 mmHg
  • Flash Point: 182.5°C
  • Refractive Index: 1.455
  • PSA: 105.2
  • LogP: 2.41850
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